Cas no 1804496-25-0 (Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-5-carboxylate)

• Product Name: Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-5-carboxylate
• CAS No: 1804496-25-0
• MF: C₈H₅ClF₂N₂O₄
• MW: 266.586107969284
• CID: 4873137
• Update Time: 2025-07-22

Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-5-carboxylate

• Inchi： 1S/C8H5ClF2N2O4/c1-17-8(14)3-2-12-5(7(10)11)6(4(3)9)13(15)16/h2,7H,1H3
• InChI Key： KMSBMMJIQHOROH-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OC)=CN=C(C(F)F)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 1.8
• Topological Polar Surface Area: 85

Additional information on Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-5-carboxylate

Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-5-carboxylate (CAS No. 1804496-25-0): A Comprehensive Overview

Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-5-carboxylate, identified by its CAS number 1804496-25-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives family, a class of molecules known for their diverse biological activities and applications in drug development. The unique structural features of Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-5-carboxylate, including the presence of a chloro group, a difluoromethyl substituent, and a nitro group, contribute to its intriguing chemical properties and potential therapeutic benefits.

The synthesis and characterization of Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-5-carboxylate have been extensively studied in recent years. The compound's structural framework allows for various chemical modifications, making it a valuable intermediate in the synthesis of more complex pharmaceutical agents. Researchers have explored its reactivity under different conditions, leading to the development of novel synthetic pathways that enhance yield and purity. These advancements in synthetic methodologies have not only improved the accessibility of Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-5-carboxylate but also paved the way for its application in diverse chemical transformations.

In the realm of medicinal chemistry, Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-5-carboxylate has shown promise as a precursor for the development of bioactive molecules. The combination of electron-withdrawing groups such as the chloro and nitro substituents, along with the electron-donating difluoromethyl group, creates a balance that enhances binding affinity to biological targets. This property has been leveraged in the design of small-molecule inhibitors targeting various disease-related pathways. For instance, studies have indicated that derivatives of this compound exhibit inhibitory effects on enzymes involved in cancer metabolism, making them potential candidates for further investigation.

The pharmacological profile of Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-5-carboxylate has been a focal point for recent research endeavors. Preclinical studies have demonstrated its ability to modulate key signaling pathways associated with inflammation and oxidative stress. These findings are particularly relevant given the increasing recognition of these pathways in chronic diseases such as diabetes and neurodegenerative disorders. The compound's interaction with biological receptors and enzymes has been elucidated through computational modeling and experimental techniques, providing insights into its mechanism of action.

The structural versatility of Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-5-carboxylate also makes it an attractive scaffold for drug discovery programs. By incorporating additional functional groups or altering the substitution pattern, chemists can generate libraries of derivatives with tailored properties. Such libraries are instrumental in high-throughput screening campaigns aimed at identifying lead compounds with optimal pharmacokinetic profiles. The integration of modern techniques like fragment-based drug design and structure-based virtual screening has further accelerated the process of discovering novel therapeutic agents derived from this compound.

The industrial significance of Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-5-carboxylate extends beyond academic research. Pharmaceutical companies are increasingly interested in licensing or developing proprietary derivatives based on this scaffold for commercial applications. The compound's well-documented synthetic routes and favorable physicochemical properties make it an attractive candidate for large-scale production. Additionally, regulatory agencies have recognized its potential as an intermediate in drug manufacturing, leading to streamlined approval processes for related products.

The future prospects for Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-5-carboxylate are promising, with ongoing research efforts aimed at expanding its applications in drug development and material science. Innovations in synthetic chemistry continue to unlock new possibilities for this compound, while advances in biotechnology offer novel opportunities for its utilization in therapeutic contexts. As our understanding of biological systems grows, so too does the potential for harnessing the unique properties of Methyl 4-chloro-2-(difluoromethyl)-3-nitropyridine-5-carboxylate to address unmet medical needs.